Cas no 10417-83-1 (Z-Tyr-Tyr-OH)

Z-Tyr-Tyr-OH structure
Z-Tyr-Tyr-OH structure
Product Name:Z-Tyr-Tyr-OH
CAS No:10417-83-1
MF:C26H26N2O7
MW:478.493847370148
CID:118597
PubChem ID:44725009
Update Time:2025-04-18

Z-Tyr-Tyr-OH Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]- (9CI)
    • N-(N-benzyloxycarbonyl-L-tyrosyl)-L-tyrosine
    • Z-TYR-TYR-OH
    • (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid
    • CARBOBENZYLOXY-L-TYROSYL-L-TYROSINE
    • (S)-2-((S)-2-(benzyloxycarbonylamino)-3-(4-hydroxyphenyl)propanamido)-3-(4-hydroxyphenyl)propanoic acid
    • AKOS024432242
    • 10417-83-1
    • (S)-2-((S)-2-(((Benzyloxy)carbonyl)amino)-3-(4-hydroxyphenyl)propanamido)-3-(4-hydroxyphenyl)propanoic acid
    • Z-Tyr-Tyr-OH
    • Inchi: 1S/C26H26N2O7/c29-20-10-6-17(7-11-20)14-22(28-26(34)35-16-19-4-2-1-3-5-19)24(31)27-23(25(32)33)15-18-8-12-21(30)13-9-18/h1-13,22-23,29-30H,14-16H2,(H,27,31)(H,28,34)(H,32,33)/t22-,23-/m0/s1
    • InChI Key: IDAUTLPLQAQNMW-GOTSBHOMSA-N
    • SMILES: O=C([C@H](CC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 478.17408
  • Monoisotopic Mass: 478.17400117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 13
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 145.19

Z-Tyr-Tyr-OH Pricemore >>

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